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Compound of Interest

Compound Name: Nicotinamide, N-cyclopropyl-

CAS No.: 25764-74-3

Cat. No.: B10975273 Get Quote

Executive Summary & Immediate Safety Profile
Nicotinamide, N-cyclopropyl- (CAS: 25764-74-3) is a pyridine-3-carboxamide derivative

frequently utilized in medicinal chemistry as a structural scaffold for kinase inhibitors and

receptor modulators.[1] While often handled in small research quantities, its structural similarity

to bioactive nicotinamides requires it be treated as a biohazardous organic solid with potential

acute toxicity and irritant properties.

Core Disposal Directive:

Do NOT dispose of via municipal drains or trash.

Mandatory Stream: High-temperature incineration via a licensed hazardous waste contractor.

Immediate Hazard: Respiratory and ocular irritant; potential acute toxicity upon ingestion.

Chemical Identification & Hazard Characterization
Accurate identification is the prerequisite for safe disposal. Ensure your inventory matches

these specifications before proceeding.
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Parameter Specification

Chemical Name N-Cyclopropylnicotinamide

IUPAC Name N-cyclopropylpyridine-3-carboxamide

CAS Number 25764-74-3

Molecular Formula C₉H₁₀N₂O

Molecular Weight 162.19 g/mol

Physical State Solid (Crystalline powder)

Solubility
Soluble in DMSO, Methanol, Ethanol; Sparingly

soluble in water

GHS Classification Warning (Based on structural analogs)

Hazard Codes
H302 (Harmful if swallowed), H315 (Skin Irrit.),

H319 (Eye Irrit.), H335 (Resp.[1] Irrit.)

Scientific Insight: The cyclopropyl group adds significant lipophilicity compared to the parent

nicotinamide, potentially increasing skin absorption rates. The pyridine ring is susceptible to

oxidation; therefore, segregation from strong oxidizers (e.g., permanganates, peroxides) is

critical to prevent exothermic reactions in waste containers.

Personal Protective Equipment (PPE) Matrix
Do not rely on "standard" lab PPE. This compound requires specific barrier protection due to its

potential for fine dust generation and skin absorption.

Respiratory: NIOSH-approved N95 particulate respirator (minimum) or handling within a

certified Fume Hood (Recommended).
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Ocular: Chemical splash goggles (ANSI Z87.1). Safety glasses are insufficient for powder

handling.

Dermal: Nitrile gloves (Minimum thickness: 0.11 mm; Breakthrough time > 480 min). Double-

gloving recommended during spill cleanup.

Body: Lab coat with cuffed sleeves; full-length trousers; closed-toe chemically resistant

shoes.

Step-by-Step Disposal Protocol
This protocol uses a Self-Validating Workflow: each step includes a verification check to ensure

compliance before moving to the next.

Phase 1: Waste Segregation & Characterization
Action: Determine the physical state of the waste (Solid powder vs. Liquid solution).

Validation: Is the waste mixed with other solvents?

If Yes (Halogenated solvents like DCM): Segregate into Halogenated Organic Waste.

If Yes (Non-halogenated like Methanol/DMSO): Segregate into Non-Halogenated Organic

Waste.

If Solid: Segregate into Solid Hazardous Waste.

Phase 2: Packaging
Solid Waste:

Collect bulk powder in a wide-mouth HDPE (High-Density Polyethylene) jar.

Do not overfill (>90% capacity).

Critical: If the material is in a glass vial, place the entire vial into the solid waste container

to minimize dust exposure.

Liquid Waste:
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Use a chemically compatible carboy (HDPE or Glass).

Leave 10% headspace for thermal expansion.

Phase 3: Labeling
Action: Affix a hazardous waste label immediately upon the first addition of waste.

Required Fields:

Constituents: "Nicotinamide, N-cyclopropyl- (CAS 25764-74-3)"[1]

Hazard Checkbox: [x] Toxic [x] Irritant

Phase 4: Final Disposal
Method: Transfer to EHS (Environmental Health & Safety) or a licensed waste contractor for

Incineration.

Why Incineration? The pyridine ring is stable and resistant to biological degradation in water

treatment plants. High-temperature incineration (approx. 1100°C) is required to fully

mineralize the nitrogenous heterocycle into N₂ and CO₂, preventing environmental

accumulation.

Operational Workflow Diagram
The following logic tree dictates the decision-making process for disposing of N-

cyclopropylnicotinamide, ensuring no step is bypassed.
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Waste Generation:
N-cyclopropylnicotinamide

Determine Physical State

Solid / Powder Liquid / Solution

Pack in Wide-Mouth
HDPE Container

Identify Solvent Base

Halogenated
(e.g., DCM, Chloroform)

Contains Halogens

Non-Halogenated
(e.g., DMSO, MeOH)

No Halogens

Pack in Halogenated
Waste Carboy

Pack in Non-Halogenated
Waste Carboy

LABEL: 'Toxic/Irritant'
List CAS: 25764-74-3

FINAL DISPOSAL:
High-Temp Incineration

Click to download full resolution via product page
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Caption: Decision logic for the safe segregation and packaging of N-cyclopropylnicotinamide

waste streams.

Emergency Response: Spill Protocol
In the event of a spill, immediate containment is necessary to prevent aerosolization of the

powder.

Evacuate & Ventilate: Clear the immediate area. If outside a fume hood, ensure lab

ventilation is active.

Don PPE: Put on double nitrile gloves, goggles, and an N95 mask.

Containment (Solid):

Cover the spill with a damp paper towel to prevent dust dispersion.

Gently sweep the material into a dust pan or scoop. DO NOT use a brush that flicks dust.

Decontamination:

Wipe the surface with a 10% soap/water solution.

Follow with a water rinse.[2][3]

Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste container.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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